Cas no 2287343-78-4 (2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol)

2-(5-Amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol is a benzotriazole derivative characterized by its unique molecular structure, combining an amino-functionalized benzotriazole core with a branched aliphatic alcohol moiety. This compound exhibits potential utility in organic synthesis, particularly as a versatile intermediate for constructing heterocyclic frameworks or as a ligand in coordination chemistry due to its nitrogen-rich scaffold. The presence of both amino and hydroxyl groups enhances its reactivity, enabling selective functionalization or participation in condensation reactions. Its sterically hindered structure may also confer stability in catalytic or photochemical applications. The compound's balanced polarity and solubility profile make it suitable for use in diverse solvent systems.
2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol structure
2287343-78-4 structure
Product Name:2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol
CAS No:2287343-78-4
MF:C11H16N4O
MW:220.270941734314
CID:6441447
PubChem ID:165737793
Update Time:2025-05-20

2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2287343-78-4
    • 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol
    • EN300-6750596
    • Inchi: 1S/C11H16N4O/c1-7(2)11(6-16)15-10-4-3-8(12)5-9(10)13-14-15/h3-5,7,11,16H,6,12H2,1-2H3
    • InChI Key: XMDHFQXQTJRWKY-UHFFFAOYSA-N
    • SMILES: OCC(C(C)C)N1C2C=CC(=CC=2N=N1)N

Computed Properties

  • Exact Mass: 220.13241115g/mol
  • Monoisotopic Mass: 220.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 77Ų

2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol Pricemore >>

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Additional information on 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol

Comprehensive Overview of 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS No. 2287343-78-4)

2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS No. 2287343-78-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of benzotriazole derivatives, which are widely recognized for their versatility in medicinal chemistry and material science. The presence of both an amino group and a hydroxyl group in its molecular structure makes it a valuable intermediate for synthesizing more complex molecules.

The compound's CAS number 2287343-78-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers and manufacturers often search for 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol suppliers or CAS 2287343-78-4 technical data to access high-purity samples for experimental use. Its molecular formula and weight, along with solubility and stability data, are critical for applications in drug discovery and development.

One of the most discussed topics in recent years is the role of benzotriazole derivatives in anticancer drug development. Studies have shown that compounds like 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol exhibit potential bioactivity, making them candidates for further investigation. This aligns with the growing demand for novel therapeutic agents and targeted cancer treatments, which are frequently searched terms in scientific literature and AI-driven databases.

In addition to pharmaceutical applications, 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol is also explored in material science, particularly in the design of advanced polymers and corrosion inhibitors. The compound's ability to form stable complexes with metals has sparked interest in industries seeking eco-friendly alternatives to traditional additives. This trend reflects broader market shifts toward sustainable chemistry and green manufacturing, topics that dominate current discussions in chemical research.

For laboratories and industrial users, understanding the synthesis pathway of 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol is essential. Optimized protocols for its production are often shared in peer-reviewed journals, addressing common queries like "how to synthesize CAS 2287343-78-4" or "purification methods for benzotriazole derivatives." Such detailed technical information enhances the compound's accessibility and utility in diverse research settings.

The safety profile of 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol is another area of interest. While it is not classified as a hazardous material, proper handling and storage guidelines are recommended to ensure workplace safety. Researchers often look for MSDS for CAS 2287343-78-4 or benzotriazole derivative safety data to comply with laboratory regulations. This underscores the importance of transparency in chemical documentation.

Market dynamics for 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol are influenced by its niche applications. Suppliers and distributors frequently update their catalogs to reflect the latest pricing trends for CAS 2287343-78-4 and bulk availability of benzotriazole intermediates. The compound's demand is expected to rise as more studies validate its efficacy in targeted applications, making it a noteworthy subject for industry analysts.

In summary, 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS No. 2287343-78-4) represents a promising candidate for both pharmaceutical and industrial uses. Its multifaceted properties align with contemporary research trends, such as drug discovery, sustainable materials, and safety-compliant chemistry. By addressing frequently searched keywords and integrating current scientific discourse, this overview aims to provide a comprehensive and SEO-optimized resource for professionals and researchers alike.

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